Cas no 2034236-47-8 (4-methyl-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}thiophene-2-carboxamide)

• Product Name: 4-methyl-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}thiophene-2-carboxamide
• CAS No: 2034236-47-8
• MF: C₁₇H₂₁N₃OS
• MW: 315.43314242363
• CID: 5406882
• Update Time: 2025-05-21

4-methyl-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-N-[[1-(4-pyridinyl)-4-piperidinyl]methyl]-2-thiophenecarboxamide
• 4-methyl-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}thiophene-2-carboxamide

• Inchi： 1S/C17H21N3OS/c1-13-10-16(22-12-13)17(21)19-11-14-4-8-20(9-5-14)15-2-6-18-7-3-15/h2-3,6-7,10,12,14H,4-5,8-9,11H2,1H3,(H,19,21)
• InChI Key： JFOALQUBNIQOMG-UHFFFAOYSA-N
• SMILES： C1(C(NCC2CCN(C3C=CN=CC=3)CC2)=O)SC=C(C)C=1

Experimental Properties

• Density: 1.183±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 521.6±40.0 °C(Predicted)
• pka: 14.99±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 4-methyl-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}thiophene-2-carboxamide

4-Methyl-N-{[1-(Pyridin-4-Yl)Piperidin-4-Yl]Methyl}Thiophene-2-Carboxamide: A Comprehensive Overview

The compound with CAS No. 2034236-47-8, known as 4-methyl-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}thiophene-2-carboxamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a thiophene ring, a piperidine ring, and a pyridine moiety. The integration of these structural elements contributes to its distinctive chemical properties and functional versatility.

Recent studies have highlighted the importance of thiophene derivatives in drug discovery and material science. The thiophene ring in this compound plays a crucial role in stabilizing the molecule's structure and enhancing its reactivity. Researchers have demonstrated that thiophene-containing compounds exhibit promising anti-inflammatory and antioxidant properties, making them valuable candidates for therapeutic applications. Furthermore, the presence of the pyridine group introduces additional electronic properties, which can be exploited in designing novel materials for electronic devices.

The piperidine ring in 4-methyl-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}thiophene-2-carboxamide contributes to the molecule's flexibility and ability to form hydrogen bonds. This feature is particularly advantageous in medicinal chemistry, where hydrogen bonding is critical for drug-target interactions. Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with various biological targets, providing insights into its potential therapeutic uses.

One of the most intriguing aspects of this compound is its carboxamide group. This functional group is known for its ability to participate in amide bonds, which are essential in peptide synthesis and protein engineering. Recent research has explored the use of carboxamides in developing bioactive molecules with improved pharmacokinetic profiles. The methyl substituent on the thiophene ring further modulates the compound's physical properties, such as solubility and lipophilicity, which are critical for drug delivery systems.

From a synthetic perspective, the preparation of 4-methyl-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}thiophene-2-carboxamide involves a series of multi-step reactions that require precise control over reaction conditions. Researchers have reported efficient methodologies for constructing such complex molecules, including coupling reactions and cyclization processes. These methods not only enhance the yield but also ensure the purity of the final product, which is essential for both academic and industrial applications.

In terms of applications, this compound has shown promise in several areas. In pharmaceuticals, it has been investigated as a potential lead compound for treating inflammatory diseases due to its anti-inflammatory properties. In materials science, its electronic properties make it a candidate for use in organic semiconductors and conductive polymers. Additionally, its structural complexity makes it an interesting subject for studying supramolecular chemistry and self-assembling systems.

Recent breakthroughs in green chemistry have also influenced the synthesis and application of this compound. Scientists are increasingly focusing on environmentally friendly methods to produce such molecules, reducing their ecological footprint while maintaining high standards of quality. This shift towards sustainable practices aligns with global efforts to promote eco-friendly chemical processes.

In conclusion, 4-methyl-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}thiophene-2-carboxamide (CAS No. 2034236-47-8) represents a fascinating example of how complex organic molecules can be harnessed for diverse applications across multiple disciplines. With ongoing research uncovering new insights into its properties and potential uses, this compound continues to be a subject of interest for chemists and researchers worldwide.